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molecular formula C8H4BrClN2 B184729 7-Bromo-2-chloroquinoxaline CAS No. 89891-65-6

7-Bromo-2-chloroquinoxaline

Cat. No. B184729
CAS RN: 89891-65-6
M. Wt: 243.49 g/mol
InChI Key: AZUMKBQKUXTHCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07405299B2

Procedure details

Suspend sodium hydride (310 mg, 13 mmol) in a solution of ethylene glycol (800 mg, 13 mmol) in DMF (50 mL) at 0° C. After stirring for 30 min at room temperature, 7-bromo-2-chloro-quinoxaline (Preparation 26; 610 mg, 2.5 mmol) is added. Stir for 2 h at room temperature and dilute with 3:1 chloroform/isopropyl alchol. Wash the organic phase with brine and purify by FCC to give the title compound (564 mg, 85%). MS m/e (268, M+1). 1H NMR (400 MHz, CDCl3) δ 8.5 (s, 1H), 8.0 (d, J=2.0 Hz), 7.90 (dd, J=8.8, 2.0 Hz, 1H), 7.7 (d, J=8.8 Hz, 1H), 4.6 (t, d=4.8 Hz, 2H), 43.9 (t, J=4.8 Hz, 2H).
Name
sodium hydride
Quantity
310 mg
Type
reactant
Reaction Step One
Name
ethylene glycol
Quantity
800 mg
Type
reactant
Reaction Step Two
Name
7-bromo-2-chloro-quinoxaline
Quantity
610 mg
Type
reactant
Reaction Step Three
Name
DMF
Quantity
50 mL
Type
solvent
Reaction Step Four
Name
title compound
Yield
85%

Identifiers

REACTION_CXSMILES
[H-].[Na+].[CH2:3]([OH:6])[CH2:4][OH:5].[Br:7][C:8]1[CH:17]=[C:16]2[C:11]([N:12]=[CH:13][C:14](Cl)=[N:15]2)=[CH:10][CH:9]=1>CN(C=O)C>[Br:7][C:8]1[CH:17]=[C:16]2[C:11]([N:12]=[CH:13][C:14]([O:5][CH2:4][CH2:3][OH:6])=[N:15]2)=[CH:10][CH:9]=1 |f:0.1|

Inputs

Step One
Name
sodium hydride
Quantity
310 mg
Type
reactant
Smiles
[H-].[Na+]
Step Two
Name
ethylene glycol
Quantity
800 mg
Type
reactant
Smiles
C(CO)O
Step Three
Name
7-bromo-2-chloro-quinoxaline
Quantity
610 mg
Type
reactant
Smiles
BrC1=CC=C2N=CC(=NC2=C1)Cl
Step Four
Name
DMF
Quantity
50 mL
Type
solvent
Smiles
CN(C)C=O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
After stirring for 30 min at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
at 0° C
STIRRING
Type
STIRRING
Details
Stir for 2 h at room temperature
Duration
2 h
ADDITION
Type
ADDITION
Details
dilute with 3:1 chloroform/isopropyl alchol
WASH
Type
WASH
Details
Wash the organic phase with brine
CUSTOM
Type
CUSTOM
Details
purify by FCC

Outcomes

Product
Details
Reaction Time
 30 min
Name
title compound
Type
product
Smiles
BrC1=CC=C2N=CC(=NC2=C1)OCCO
Measurements
Type Value Analysis
AMOUNT: MASS 564 mg
YIELD: PERCENTYIELD 85%
YIELD: CALCULATEDPERCENTYIELD 83.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.